methyl (Z)-2-benzamido-3-[[(Z)-2-benzamido-3-methoxy-3-oxoprop-1-enyl]carbamothioylamino]prop-2-enoate

• IUPAC Name: methyl (Z)-2-benzamido-3-[[(Z)-2-benzamido-3-methoxy-3-oxoprop-1-enyl]carbamothioylamino]prop-2-enoate
• InChI: InChI=1S/C23H22N4O6S/c1-32-21(30)17(26-19(28)15-9-5-3-6-10-15)13-24-23(34)25-14-18(22(31)33-2)27-20(29)16-11-7-4-8-12-16/h3-14H,1-2H3,(H,26,28)(H,27,29)(H2,24,25,34)/b17-13-,18-14-
• InChI Key: OPLWMJJYNDFXJP-JTFWXBGUSA-N
• Canonical SMILES: COC(=O)C(=CNC(=S)NC=C(C(=O)OC)NC(=O)C1=CC=CC=C1)NC(=O)C2=CC=CC=C2
• Isomeric SMILES: COC(=O)/C(=C/NC(=S)N/C=C(\NC(=O)C1=CC=CC=C1)/C(=O)OC)/NC(=O)C2=CC=CC=C2
• Molecular Formula: C23H22N4O6S
• Molecular Weight: 482.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including amide, ester, and thioamide groups. The presence of the (Z) notation indicates that it has geometric isomerism, specifically around the carbon-carbon double bonds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and geometric isomerism. The exact structure would depend on the spatial arrangement of these groups.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar functional groups can undergo a variety of reactions. For example, amides can participate in hydrolysis reactions, esters can undergo esterification or transesterification, and carbon-carbon double bonds can participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups can influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Synthesis of Heterocyclic Systems

Methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate, a compound related to methyl (Z)-2-benzamido-3-[[(Z)-2-benzamido-3-methoxy-3-oxoprop-1-enyl]carbamothioylamino]prop-2-enoate, has been utilized in synthesizing various heterocyclic systems. This includes the preparation of N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, 5H-thiazolo[3,2-a]pyrimidin-5-one, 4H-pyrido[1,2-a]-pyridin-4-one, and 2H-1-benzopyran-2-ones. These compounds have potential applications in pharmaceuticals and organic materials (Selič, Grdadolnik, & Stanovnik, 1997).

Preparation of Polyfunctional Heterocyclic Systems

Methyl (E)-2-(acetylamino)-3-cyanoprop-2-enoate and its benzoyl analog, similar to methyl (Z)-2-benzamido-3-[[(Z)-2-benzamido-3-methoxy-3-oxoprop-1-enyl]carbamothioylamino]prop-2-enoate, are used as synthons for preparing polysubstituted heterocyclic systems. These include pyrroles, pyrimidines, pyridazines, pyrazoles, isoxazoles, and other complex structures (Pizzioli, Ornik, Svete, & Stanovnik, 1998).

Synthesis of Prostanoid Building Blocks

Methyl (Z)-3-[(2R,3R,4S,5S)-5-(2-methoxy-2-oxoethyl)-3,4-(isopropylidenedioxy)tetrahydrofuran-2-yl]-prop-2-enoate, which is structurally related, has been synthesized for studying intramolecular carbocyclization. This compound serves as a building block for prostanoids, which are important in pharmaceutical research (Valiullina, Ivanova, Shitikova, & Miftakhov, 2019).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would refer to how it interacts with biological systems to produce its effects. Without specific information on the intended use of this compound, it’s difficult to speculate on its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its potential applications. These could range from medicinal chemistry if the compound has therapeutic properties, to materials science if the compound has unique physical properties.